Cas no 1055995-88-4 (4-Bromo-2-fluoro-N-isopropylbenzenesulfonamide)

• Product Name: 4-Bromo-2-fluoro-N-isopropylbenzenesulfonamide
• CAS No: 1055995-88-4
• MF: C₉H₁₁BrFNO₂S
• MW: 296.156543970108
• CID: 2604879
• PubChem ID: 68482644
• Update Time: 2024-11-04

4-Bromo-2-fluoro-N-isopropylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-fluoro-N-isopropylbenzenesulfonamide
• FUMKVTQAEHKWLC-UHFFFAOYSA-N
• AM86254
• SCHEMBL3020785
• 4-bromo-2-fluoro-N-(propan-2-yl)benzene-1-sulfonamide
• 4-bromo-2-fluoro-N-propan-2-ylbenzenesulfonamide
• 1055995-88-4
• 4-Bromo-2-fluoro-N-isopropylbenzenesulfonamide

• MDL： MFCD27975777
• Inchi： 1S/C9H11BrFNO2S/c1-6(2)12-15(13,14)9-4-3-7(10)5-8(9)11/h3-6,12H,1-2H3
• InChI Key： FUMKVTQAEHKWLC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)S(NC(C)C)(=O)=O

Computed Properties

• Exact Mass: 294.96779g/mol
• Monoisotopic Mass: 294.96779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6
• XLogP3: 2.5

Experimental Properties

• Color/Form: NA
• Density: 1.5±0.1 g/cm3
• Boiling Point: 346.2±52.0 °C at 760 mmHg

4-Bromo-2-fluoro-N-isopropylbenzenesulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃